![molecular formula C15H15N3O3 B5588063 3,4-dimethoxy-N'-(3-pyridinylmethylene)benzohydrazide](/img/structure/B5588063.png)
3,4-dimethoxy-N'-(3-pyridinylmethylene)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 3,4-dimethoxy-N'-(3-pyridinylmethylene)benzohydrazide derivatives involves the preparation of novel 1,2,3-triazole-hydrazone derivatives embedded with a 3,4-dimethoxy pyridine ring nucleus. These derivatives are prepared utilizing 2-(chloromethyl)-3,4-dimethoxypyridine, 4-ethynylbenzaldehyde, and various benzohydrazides. The structures of these synthesized compounds are confirmed using spectroscopic techniques such as 1H NMR, mass, and IR data (Saidugari et al., 2016).
Molecular Structure Analysis
The molecular structure of (E)-N'-(pyridin-2-yl)methylene)benzohydrazide has been characterized by X-ray diffraction, FT-IR, FT-Raman, and UV–Visible spectra. Spectral investigations and vibrational assignments were carried out, with theoretical values calculated to confirm the structure. The study provides detailed insights into the bond parameters, vibrational frequencies, and molecular geometry, offering a comprehensive understanding of the compound's structural characteristics (Babu et al., 2014).
Chemical Reactions and Properties
Research into the chemical reactivity of derivatives of 3,4-dimethoxy-N'-(3-pyridinylmethylene)benzohydrazide reveals interesting antibacterial activities. These activities were investigated against various bacterial and fungal pathogens, demonstrating the compound's potential in antimicrobial applications. The findings highlight the significance of the compound's chemical properties in developing new therapeutic agents (Saidugari et al., 2016).
properties
IUPAC Name |
3,4-dimethoxy-N-[(E)-pyridin-3-ylmethylideneamino]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3/c1-20-13-6-5-12(8-14(13)21-2)15(19)18-17-10-11-4-3-7-16-9-11/h3-10H,1-2H3,(H,18,19)/b17-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJLAWWHAMKIMBU-LICLKQGHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NN=CC2=CN=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)C(=O)N/N=C/C2=CN=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dimethoxy-N'-[(E)-pyridin-3-ylmethylidene]benzohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.